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Compound of Interest

Compound Name: 4-Vinylbenzoic acid

Cat. No.: B014748 Get Quote

An In-depth Technical Guide to 4-Vinylbenzoic Acid (CAS 1075-49-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Vinylbenzoic acid (4-VBA), also known as styrene-4-carboxylic acid, is an aromatic organic

compound with the CAS number 1075-49-6. Structurally, it is characterized by a benzoic acid

core substituted with a vinyl group at the para position. This bifunctional nature, possessing

both a polymerizable vinyl group and a reactive carboxylic acid moiety, makes 4-VBA a highly

versatile monomer in materials science and a valuable intermediate in organic synthesis. Its

ability to participate in a wide range of polymerization reactions, including free-radical and

controlled polymerization techniques, allows for the synthesis of well-defined functional

polymers. These polymers have found applications in diverse, high-value sectors such as drug

delivery, tissue engineering, biosensing, and advanced materials. This guide provides a

comprehensive overview of the properties, synthesis, polymerization, and applications of 4-

VBA.

Chemical and Physical Properties
4-Vinylbenzoic acid is typically a white to light beige crystalline powder. A summary of its key

chemical and physical properties is presented in the table below.
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Property Value Reference(s)

CAS Number 1075-49-6

Molecular Formula C₉H₈O₂

Molecular Weight 148.16 g/mol

IUPAC Name 4-ethenylbenzoic acid

Synonyms
p-Vinylbenzoic acid, Styrene-4-

carboxylic acid

Appearance Light beige powder

Melting Point 142-144 °C

InChI Key
IRQWEODKXLDORP-

UHFFFAOYSA-N

SMILES String OC(=O)c1ccc(C=C)cc1

Synthesis of 4-Vinylbenzoic Acid
The most common and well-documented method for synthesizing 4-vinylbenzoic acid is the

Wittig reaction. This reaction creates the carbon-carbon double bond of the vinyl group by

reacting a phosphorus ylide with an aldehyde, in this case, formaldehyde. The synthesis is

typically a two-step process.

Synthesis Pathway: The Wittig Reaction
The overall synthetic pathway involves the preparation of a phosphonium salt followed by the

Wittig reaction itself to yield 4-VBA.
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Step 1: Phosphonium Salt Formation

Step 2: Wittig Reaction

Work-up

4-(bromomethyl)benzoic acid

Acetone (Solvent)
Reflux, 45 min

Triphenylphosphine

4-Carboxybenzyltriphenylphosphonium bromide

NaOH (aq) / H₂O

Formaldehyde (aq)

4-Vinylbenzoic Acid
(Product)

Triphenylphosphine oxide
(Byproduct)

Filter to remove Byproduct

Acidify Filtrate (HCl)

Filter to Isolate Product

Click to download full resolution via product page

Caption: Wittig reaction pathway for the synthesis of 4-Vinylbenzoic acid.
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Experimental Protocol: Wittig Synthesis
The following protocol is a representative example compiled from literature procedures.

Step 1: Preparation of 4-Carboxybenzyltriphenylphosphonium Bromide

In a 100 mL round-bottom flask equipped with a reflux condenser, combine 4-

(bromomethyl)benzoic acid (4.3 g, 20 mmol) and triphenylphosphine (5.2 g, 20 mmol).

Add acetone (60 mL) to dissolve the solids.

Reflux the mixture in a heated water bath for 45 minutes.

After reflux, cool the reaction mixture. The phosphonium salt will precipitate.

Collect the solid product by vacuum filtration.

Wash the collected solid with diethyl ether (2 x 20 mL) and allow it to air dry on the funnel

under vacuum. The resulting product is typically pure enough for the next step. A yield of

75% has been reported for this step.

Step 2: Preparation of 4-Vinylbenzoic Acid

In a 250 mL Erlenmeyer flask with a magnetic stirrer, add the 4-

carboxybenzyltriphenylphosphonium bromide (3.76 g, 8 mmol) from the previous step, 37%

aqueous formaldehyde (32 mL), and water (15 mL).

Stir the mixture vigorously.

Over a period of 10 minutes, add a solution of sodium hydroxide (2.5 g, 62.5 mmol)

dissolved in water (15 mL).

Continue to stir the mixture for an additional 45 minutes. A precipitate of triphenylphosphine

oxide will form.

Filter the mixture under vacuum to remove the precipitate, washing the solid with

approximately 100 mL of water.
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Combine the filtrate and the washings. Slowly acidify this solution by adding concentrated

hydrochloric acid until the pH is approximately 1 (check with pH paper).

A precipitate of 4-vinylbenzoic acid will form. Collect the final product by vacuum filtration. A

yield of 94% has been reported for this step.

Polymerization of 4-Vinylbenzoic Acid
The vinyl group of 4-VBA allows it to be readily polymerized, forming poly(4-vinylbenzoic acid)

(P4VBA) or incorporated into copolymers. The carboxylic acid group provides functionality that

can be used for post-polymerization modification or to impart desired properties like pH-

responsiveness, improved adhesion, and biocompatibility.

Polymerization Methods
Free Radical Polymerization: This is a common method for polymerizing 4-VBA, utilizing

standard radical initiators. This technique has been used to create reactive polymers from

active ester derivatives of 4-VBA.

Reversible Addition-Fragmentation Chain-Transfer (RAFT) Polymerization: RAFT is a

controlled radical polymerization technique that allows for the synthesis of polymers with

well-defined molecular weights and low polydispersity. It is particularly useful for creating

block copolymers, such as polystyrene-block-poly(4-vinylbenzoic acid) (PSt-b-P4VBA).

Anionic Living Polymerization: To synthesize highly well-defined P4VBA, anionic

polymerization can be employed. This often requires protecting the acidic proton of the

carboxylic acid group during polymerization, for instance, by using a monomer like 2-(4-

vinylphenyl)-4,4-dimethyl-2-oxazoline, followed by a deprotection step.

Experimental Protocol: RAFT Polymerization of PSt-b-
P4VBA
This protocol describes the second step of a block copolymer synthesis, where 4-VBA is

polymerized from a pre-made polystyrene macro-RAFT agent.

A pre-synthesized polystyrene macro-RAFT agent, 4-vinylbenzoic acid (4-VBA), and the

initiator AIBN are dissolved in DMF in a reaction tube. An optimal molar ratio of [PSt
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macroRAFT]:[AIBN]:[4VBA] has been reported as 1.2:1:180.

The solution is degassed by bubbling with nitrogen.

The sealed tube is immersed in a thermostated bath (e.g., at 70 °C) to initiate

polymerization.

After the desired reaction time, the polymerization is stopped by cooling the tube.

The polymer is isolated by slowly pouring the reaction solution into an excess of a non-

solvent, such as methanol, to cause precipitation.

The precipitated block copolymer is collected by filtration and dried in a vacuum oven.
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RAFT Equilibrium

Mix Reagents:
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Quench Reaction
(e.g., Cooling)
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Caption: General workflow for RAFT polymerization of 4-Vinylbenzoic acid.
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Applications in Research and Drug Development
The unique structure of 4-VBA makes it a valuable component in a variety of advanced

applications, particularly those of interest to the pharmaceutical and materials science fields.
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Caption: Relationship between 4-VBA's structure and its diverse applications.

Drug Delivery and Biomaterials: Polymers and copolymers derived from 4-VBA can be

designed for biocompatibility, making them suitable for creating drug delivery systems and

materials for tissue engineering. It can be used as a capping agent in the synthesis of

polyrotaxane hydrogels, enhancing their structural integrity for biological applications.

Molecularly Imprinted Polymers (MIPs): 4-VBA serves as a functional monomer in the

synthesis of MIPs. The carboxylic acid group can form specific interactions (e.g., hydrogen

bonds) with template molecules during polymerization, leading to polymers with high binding

affinity and selectivity for target biomolecules. This makes them effective for use in

biosensors and selective drug delivery.

Chromatography and Separation: It is used to create functionalized monolithic columns for

chromatography. These benzoic acid-modified columns are particularly effective for the
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separation of small, polar molecules in applications like pharmaceutical analysis and

environmental monitoring.

Pharmaceutical Intermediates: Beyond polymerization, 4-VBA is a crucial intermediate in the

synthesis of more complex drug molecules and their derivatives.

Advanced Materials: In polymer science, incorporating 4-VBA into polymer backbones can

significantly improve material properties, including enhanced thermal stability, adhesion, and

mechanical strength. This has led to its use in high-performance coatings and adhesives. A

notable application is the use of P4VBA as a binder for silicon-graphite composite anodes in

lithium-ion batteries, where it helps maintain electrode integrity despite large volume

changes during cycling.

Safety and Handling
4-Vinylbenzoic acid is classified as an irritant. Proper safety precautions must be observed

during handling to minimize risk.
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Hazard Information Details Reference(s)

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Classifications

Skin Irritant (Category 2), Eye

Irritant (Category 2), Specific

Target Organ Toxicity - Single

Exposure (Category 3,

Respiratory system)

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

Precautionary Measures

Avoid breathing dust. Use in a

well-ventilated area. Wash

hands thoroughly after

handling. Store in a cool, dry,

well-ventilated place.

Personal Protective Equipment

(PPE)

Wear protective gloves,

chemical safety goggles, and a

NIOSH-approved dust mask

(e.g., N95).

First Aid

Eyes: Rinse immediately with

plenty of water for at least 15

minutes. Skin: Flush skin with

plenty of water. Inhalation:

Move to fresh air. Seek

medical aid if irritation or

discomfort occurs.

To cite this document: BenchChem. [4-Vinylbenzoic acid CAS number 1075-49-6].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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